molecular formula C17H16ClNO6 B8342559 N-(3,4,5-trimethoxybenzoyl)-5-chloroanthranilic acid

N-(3,4,5-trimethoxybenzoyl)-5-chloroanthranilic acid

Cat. No. B8342559
M. Wt: 365.8 g/mol
InChI Key: NPIIKPQFJIUIQJ-UHFFFAOYSA-N
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Description

N-(3,4,5-trimethoxybenzoyl)-5-chloroanthranilic acid is a useful research compound. Its molecular formula is C17H16ClNO6 and its molecular weight is 365.8 g/mol. The purity is usually 95%.
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properties

Product Name

N-(3,4,5-trimethoxybenzoyl)-5-chloroanthranilic acid

Molecular Formula

C17H16ClNO6

Molecular Weight

365.8 g/mol

IUPAC Name

5-chloro-2-[(3,4,5-trimethoxybenzoyl)amino]benzoic acid

InChI

InChI=1S/C17H16ClNO6/c1-23-13-6-9(7-14(24-2)15(13)25-3)16(20)19-12-5-4-10(18)8-11(12)17(21)22/h4-8H,1-3H3,(H,19,20)(H,21,22)

InChI Key

NPIIKPQFJIUIQJ-UHFFFAOYSA-N

Canonical SMILES

COC1=CC(=CC(=C1OC)OC)C(=O)NC2=C(C=C(C=C2)Cl)C(=O)O

Origin of Product

United States

Synthesis routes and methods I

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Synthesis routes and methods II

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To a solution of 1.7 g of 5-chloroanthranilic acid in 40 ml of pyridine is added a solution of 2.6 g of 3,4,5-trimethoxybenzoylchloride in tetrahydrofuran under cooling, and the mixture is stirred at room temperature for 2 hours and then heated to 80° C. for 30 minutes. The reaction mixture is concentrated under a reduced pressure and to the residue is added water. The precipitated crystals are recrystallized from acetone to obtain 1.4 g of N-(3,4,5-trimethoxybenzoyl)-5-chloroanthranilic acid as colorless needles.
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Synthesis routes and methods III

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To a solution of 20 ml of a 10% aqueous solution of sodium hydroxide and 10 ml of ethanol is added 0.95 g of methyl N-(3,4,5-trimethoxybenzoyl)-5-chloroanthranilate and the mixture is stirred at room temperature for 1 hour. The reaction mixture is poured into 100 ml of water and after cooling, hydrochloric acid is added to make the mixture weakly acidic. The precipitated crystals are collected by filtration and recrystallized from ethanol to obtain 0.7 g of N-(3,4,5-trimethoxybenzoyl)-5-chloroanthranilic acid as colorless needles.
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